Cas no 93889-91-9 (2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]-)

• Product Name: 2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]-
• CAS No: 93889-91-9
• MF: C₁₁H₁₀ClNS
• MW: 223.721800327301
• CID: 4341391
• Update Time: 2025-07-17

2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]-

• Inchi： 1S/C11H10ClNS/c1-9(6-13)7-14-8-10-2-4-11(12)5-3-10/h2-5H,1,7-8H2
• InChI Key： WQVWVXXMFRODQW-UHFFFAOYSA-N
• SMILES： C(#N)C(CSCC1=CC=C(Cl)C=C1)=C

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 363.8±32.0 °C(Predicted)

Additional information on 2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]-

Comprehensive Overview of 2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]- (CAS No. 93889-91-9)

2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]- (CAS No. 93889-91-9) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique molecular structure, is widely utilized in the development of advanced polymers, agrochemicals, and pharmaceutical intermediates. Its nitrile and thioether functional groups make it a versatile building block for various industrial applications.

In recent years, the demand for high-performance chemicals like 2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]- has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers and industry professionals frequently search for information on its synthesis methods, reactivity, and potential applications. This compound's ability to act as a precursor in the production of functionalized polymers has made it a topic of interest in academic and industrial circles alike.

One of the key features of 2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]- is its role in the development of bioactive molecules. Its chlorophenyl and thioether moieties contribute to its potential use in designing compounds with specific biological activities. This has led to increased exploration in drug discovery and agrochemical formulation, aligning with the growing focus on precision agriculture and targeted therapeutics.

From an environmental perspective, the compound's degradation pathways and ecotoxicity are critical areas of study. As regulatory frameworks tighten around chemical safety and environmental impact, understanding the behavior of 2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]- in various ecosystems becomes paramount. This aligns with the broader industry trend toward eco-friendly chemicals and reduced carbon footprints.

In the realm of material science, this compound's structural versatility enables its use in creating advanced coatings and adhesives. Its incorporation into polymer matrices enhances properties such as thermal stability and mechanical strength, making it valuable for applications in automotive, aerospace, and electronics. These sectors are increasingly seeking innovative materials to meet the demands of modern technology.

For those researching CAS No. 93889-91-9, it is essential to note the compound's physicochemical properties, including its molecular weight, solubility, and reactivity profile. These parameters are crucial for optimizing its use in various chemical processes. Additionally, the compound's stability under different conditions is a frequent topic of inquiry, particularly for large-scale production and storage.

The future of 2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]- lies in its potential for customization and application-specific modifications. As industries evolve toward smart materials and nanotechnology, this compound's adaptability positions it as a candidate for next-generation innovations. Its integration into hybrid materials and composite systems is an area ripe for exploration.

In summary, 2-Propenenitrile, 2-[[[(4-chlorophenyl)methyl]thio]methyl]- (CAS No. 93889-91-9) represents a multifaceted chemical with broad utility across multiple sectors. Its relevance to sustainability, advanced materials, and biological applications ensures its continued prominence in scientific and industrial discourse. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.